2-methyl-N-phenylpyridin-4-amine

• IUPAC Name: 2-methyl-N-phenylpyridin-4-amine
• InChI: InChI=1S/C12H12N2/c1-10-9-12(7-8-13-10)14-11-5-3-2-4-6-11/h2-9H,1H3,(H,13,14)
• InChI Key: UXRQBUCXOXQYDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)NC2=CC=CC=C2
• Molecular Formula: C12H12N2
• Molecular Weight: 184.24 g/mol

Description

2-Methyl-N-phenylpyridin-4-amine is a substituted pyridine derivative featuring a methyl group at the 2-position of the pyridine ring and a phenylamino group at the 4-position. Its structure combines electron-donating (methyl) and aromatic (phenyl) substituents, which influence its electronic properties, solubility, and reactivity.

Comparison with Similar Compounds

Positional Isomers: Pyridin-2-amine vs. Pyridin-4-amine Derivatives

• 4-Methyl-N-(3-methylphenyl)pyridin-2-amine (C₁₃H₁₄N₂): Structural Differences: The amino group is at the 2-position of the pyridine ring instead of the 4-position. This alters hydrogen-bonding capabilities and molecular planarity. Properties: Crystallographic data indicate a dihedral angle of 12.8° between the pyridine and phenyl rings, influencing packing efficiency and stability . Synthesis: Similar routes involving Pd-catalyzed coupling or nucleophilic substitution may apply, but regioselectivity challenges arise due to competing positions for substitution .

Heterocyclic Variations: Pyrimidine vs. Pyridine Derivatives

• N-(2-Fluorophenyl)-5-[(4-methoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine (C₂₆H₂₄FN₅O): Structural Differences: A pyrimidine core replaces pyridine, introducing additional nitrogen atoms. The 4-amine group is retained, but the fluorophenyl and methoxyphenyl substituents add steric bulk and electronic modulation. Bioactivity: Pyrimidine derivatives exhibit antimicrobial and antifungal properties due to interactions with bacterial enzymes or DNA . Crystallography: Intramolecular N–H⋯N hydrogen bonds stabilize the conformation, with dihedral angles between pyrimidine and aryl groups ranging from 12.0° to 86.1° .

Substituent Effects: Electron-Donating vs. Electron-Withdrawing Groups

• 4-Methyl-3-nitropyridin-2-amine (C₆H₇N₃O₂):

  • Electronic Effects : The nitro group at the 3-position is strongly electron-withdrawing, reducing electron density on the pyridine ring and increasing acidity of the amine group.
  • Reactivity : Nitro groups facilitate electrophilic substitution but may reduce stability under reducing conditions .

Pharmacological Potential

• N-(4-Chlorophenyl)-5-[(4-chlorophenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine: Demonstrated immunomodulatory and antibacterial activity, attributed to halogenated aryl groups enhancing lipophilicity and membrane penetration .

Data Tables

Table 1: Structural and Physical Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
2-Methyl-N-phenylpyridin-4-amine	C₁₂H₁₂N₂	184.24	2-Me, 4-NHPh	High conjugation, moderate solubility
4-Methyl-N-(3-methylphenyl)pyridin-2-amine	C₁₃H₁₄N₂	198.27	4-Me, 2-NH(3-MePh)	Planar dihedral angles (12.8°)
N-(2-Fluorophenyl)-...pyrimidin-4-amine	C₂₆H₂₄FN₅O	465.50	Pyrimidine core, F, OMe	Antimicrobial activity
4-Methyl-3-nitropyridin-2-amine	C₆H₇N₃O₂	153.14	4-Me, 3-NO₂	Electron-deficient, reactive